Cas no 2138212-50-5 (2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic acid
• CAS No: 2138212-50-5
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 6358711
• PubChem ID: 165465818
• Update Time: 2025-08-02

2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788910
• 2138212-50-5
• 2,2-difluoro-3-[(3-methoxybutyl)amino]propanoic acid
• 2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic acid

• Inchi： 1S/C8H15F2NO3/c1-6(14-2)3-4-11-5-8(9,10)7(12)13/h6,11H,3-5H2,1-2H3,(H,12,13)
• InChI Key： BDYSBAMDYBNQSA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCC(C)OC)F

Computed Properties

• Exact Mass: 211.10199966g/mol
• Monoisotopic Mass: 211.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic acid

Introduction to 2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic Acid (CAS No: 2138212-50-5)

2,2-Difluoro-3-[(3-methoxybutyl)amino]propanoic acid, with the CAS registry number 2138212-50-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of fluorinated amino acids, which have garnered attention due to their unique chemical properties and potential applications in drug development and materials science.

The molecular structure of 2,2-difluoro-3-(3-methoxybutylamino)propanoic acid features a propanoic acid backbone with two fluorine atoms attached to the second carbon and a (3-methoxybutyl)amino group at the third carbon. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of fluorinated amino acids like CAS 2138212-50-5 in enhancing the bioavailability and stability of pharmaceutical compounds. Fluorine substitution can significantly alter the physicochemical properties of molecules, such as increasing lipophilicity and improving metabolic stability. These attributes make them valuable in drug design, particularly for targeting specific biological pathways or receptors.

In terms of synthesis, researchers have developed efficient methods to prepare fluorinated amino acids, including multi-step reactions involving nucleophilic substitutions and coupling reactions. The synthesis of CAS 2138212-50-5 typically involves the fluorination of a suitable precursor followed by amino group introduction via reductive amination or other coupling techniques.

The applications of fluorinated amino acids are diverse, ranging from peptide synthesis to the development of novel materials. For instance, they can serve as building blocks for constructing bioactive peptides or as components in polymeric materials with tailored properties. Recent advancements in click chemistry have further expanded their utility by enabling rapid and selective modifications of these compounds.

From a pharmacological perspective, CAS 2138212-50-5 has shown promise in modulating enzyme activity and receptor binding. Preclinical studies suggest that its fluorinated moiety may enhance its ability to penetrate cellular membranes while maintaining specificity for target proteins. This dual functionality positions it as a potential lead compound for therapeutic interventions in areas such as oncology and neurodegenerative diseases.

In conclusion, fluorinated amino acids, including CAS 213821476997, represent an exciting frontier in chemical research with implications across multiple disciplines. As our understanding of their properties deepens through ongoing studies, their role in advancing drug discovery and material innovation is expected to grow significantly.